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Compound of Interest

Compound Name: 3-(2-Ethoxyethoxy)azetidine

CAS No.: 1219948-70-5

Cat. No.: B11923676

Get Quote

Executive Summary: The "Azetidine Switch"
In modern drug discovery, the "Azetidine Switch"—replacing a piperidine, pyrrolidine, or

morpholine ring with an azetidine—is a validated strategy to improve the physicochemical

profile of a lead compound.

3-(2-Ethoxyethoxy)azetidine represents a high-value evolution of this strategy.[1] Beyond the

standard benefits of the azetidine core (reduced lipophilicity, compact metabolic profile), the 3-

(2-ethoxyethoxy) substituent introduces a "mini-PEG" motif. This specific tail provides:

Enhanced Solubility: The ether oxygen atoms act as hydrogen bond acceptors, significantly

lowering LogD compared to alkyl-substituted azetidines.[1]

Solvent Channel Interaction: The flexible chain can explore solvent-exposed regions of a

binding pocket without incurring a significant entropic penalty.[1]
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Metabolic Stability: The ethoxyethoxy group is generally more resistant to oxidative

metabolism than long alkyl chains.[1]

This guide provides validated protocols for handling, activating, and reacting this building block

to ensure high-yield incorporation into drug scaffolds.

Physicochemical Profile & Handling
Key Properties
The following values are critical for reaction planning. Note that 3-(2-Ethoxyethoxy)azetidine
is typically supplied as a Hydrochloride (HCl) or Trifluoroacetate (TFA) salt to prevent

polymerization and ensure shelf stability.

Property Value (Approx.) Significance

Molecular Weight 145.20 g/mol (Free Base)
Low MW allows for "fragment-

based" growth.[1]

pKa (Conjugate Acid) ~9.0 – 9.5

More basic than morpholine

(~8.[1]3) but less than

piperidine (~11).[1][2] Requires

careful pH control in reductive

amination.[1]

cLogP ~0.2

Significantly lower than 3-

phenylazetidine; ideal for

lowering overall molecule

lipophilicity.[1]

H-Bond Acceptors 3 (N, O, O)
Excellent water solubility

profile.

Stability Hygroscopic (Salt form)

CRITICAL: Salts absorb

atmospheric water rapidly.[1]

Weigh in a desiccated

environment.

Storage & Stability Warning
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The Risk: Azetidine free bases are kinetically stable but thermodynamically strained (~25

kcal/mol ring strain).[1] Prolonged storage of the free base can lead to polymerization or ring-

opening, especially in the presence of Lewis acids or heat.[1]

The Solution: Store as the HCl salt at -20°C. Generate the free base in situ or immediately

prior to use.

Visual Workflow: Salt Neutralization Strategy
Many transition metal-catalyzed reactions (Buchwald-Hartwig) or nucleophilic substitutions fail

if the azetidine is introduced as a salt without proper neutralization.[1]
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Start: 3-(2-Ethoxyethoxy)azetidine HCl

Reaction Type?

Route A: In-Situ Neutralization
(For SnAr / Amide Coupling)

Robust Electrophile

Route B: Isolation of Free Base
(For Sensitive Pd-Catalysis)

Sensitive Catalyst

Add DIPEA or TEA (3.0 equiv)
directly to reaction mixture Dissolve Salt in minimal H2O

Add sat. Na2CO3 or KOH pellets
(pH > 12)

Extract w/ DCM or Et2O x3
(Avoid volatile loss!)

Dry (K2CO3) & Concentrate
(Do not heat >30°C)

Click to download full resolution via product page

Caption: Decision tree for handling azetidine salts. Route B is recommended for complex

catalytic cycles to prevent amine salt poisoning of the catalyst.[1]

Experimental Protocols
Protocol A: Reductive Amination (Connecting to
Aldehydes)
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Context: This is the most common method for attaching the azetidine fragment to a core

scaffold.[1] The secondary amine of the azetidine is sterically compact, allowing for rapid

reaction, but the basicity requires pH buffering to prevent stalling.

Reagents:

Aldehyde substrate (1.0 equiv)

3-(2-Ethoxyethoxy)azetidine HCl (1.2 equiv)

Sodium Triacetoxyborohydride (STAB) (1.5 equiv)

DIPEA (1.2 equiv) or Sodium Acetate (2.0 equiv)

Solvent: DCE (1,2-Dichloroethane) or DCM.

Step-by-Step:

Salt Break (In-situ): In a reaction vial, suspend the azetidine HCl salt in DCE (0.1 M). Add

DIPEA (1.2 equiv) and stir for 10 minutes at Room Temperature (RT) to ensure the free

amine is available.

Note: If using Sodium Acetate, add it here. It acts as a buffer to maintain pH ~5-6, ideal for

iminium ion formation.

Imine Formation: Add the aldehyde (1.0 equiv).[1] Stir for 30–60 minutes.

Checkpoint: Monitor by LCMS.[1] You may not see the stable imine, but you should see

the disappearance of the aldehyde.[1]

Reduction: Add STAB (1.5 equiv) in one portion.

Why STAB? It is less aggressive than

and will not reduce the aldehyde/ketone before the imine forms.[1]

Workup: Quench with saturated aqueous

. Extract with DCM.[1]
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Caution: The product is polar (due to the ethoxyethoxy tail).[1] Ensure the aqueous layer is

thoroughly extracted (3x).[1]

Protocol B: S_NAr Reaction (Heteroarylation)
Context: Attaching the azetidine to a chloropyrimidine, chloropyridine, or similar heteroaryl

halide. Azetidines are excellent nucleophiles for

due to the relief of transannular strain upon attacking the electrophile.[1]

Reagents:

Heteroaryl Halide (e.g., 2-chloropyrimidine) (1.0 equiv)

3-(2-Ethoxyethoxy)azetidine HCl (1.1 equiv)

Base:

(3.0 equiv) or DIPEA (3.0 equiv)

Solvent: DMSO or NMP (for difficult substrates) or Acetonitrile (for reactive ones).

Step-by-Step:

Preparation: Dissolve the heteroaryl halide in DMSO (0.2 M).

Addition: Add the azetidine HCl salt followed immediately by the base (

).

Heating: Heat to 60°C – 80°C.

Critical Warning:Do not overheat (>100°C) for prolonged periods if possible. While the

azetidine ring is robust, the ether tail can degrade, or the ring can open under extreme

basic thermal stress.

Monitoring: Reaction is usually complete within 1-4 hours. The azetidine is significantly more

nucleophilic than acyclic amines (e.g., diethylamine) due to the "puckering" effect, where the

transition state relieves some steric interactions.
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Strategic Application: The PROTAC Linker Logic
3-(2-Ethoxyethoxy)azetidine is increasingly used in PROTAC (Proteolysis Targeting Chimera)

design.[1]

The Problem: Long linear PEG linkers often suffer from poor permeability and high

conformational entropy (the "floppy linker" problem).[1]

The Azetidine Solution: Using this molecule as a "linker hub" introduces rigidity (the ring)

while maintaining water solubility (the tail).[1]

Design Tip: Use the azetidine nitrogen to connect to the E3 ligase ligand (e.g., via reductive

amination to a VHL ligand) and functionalize the ethoxyethoxy tail (if modified to terminate in

a handle) or use the azetidine as a rigid spacer in the middle of the chain.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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